Cas no 22934-74-3 (1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-)

1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)- structure

22934-74-3 structure

Product Name:1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-

CAS No:22934-74-3

MF:C₁₃H₁₆O₅

MW:252.263144493103

CID:257025

PubChem ID:185518

Update Time:2025-04-19

1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-
- 4,5,7-trimethoxy-6-prop-2-enyl-1,3-benzodioxole
- nothoapiole
- 22934-74-3
- UNII-U5MRY34GEB
- 4,5,7-TRIMETHOXY-6-(2-PROPEN-1-YL)-1,3-BENZODIOXOLE
- BENZENE, 1-ALLYL-2,3,6-TRIMETHOXY-4,5-(METHYLENEDIOXY)-
- Radiatinin
- DTXSID30945617
- Q21099684
- U5MRY34GEB
- IWGPXDGGZYMDJF-UHFFFAOYSA-N
- 1,3-Benzodioxole, 4,5,7-trimethoxy-6-(2-propenyl)-
- 1,3-BENZODIOXOLE, 4,5,7-TRIMETHOXY-6-(2-PROPEN-1-YL)-
- Inchi： 1S/C13H16O5/c1-5-6-8-9(14-2)11(16-4)13-12(10(8)15-3)17-7-18-13/h5H,1,6-7H2,2-4H3
- InChI Key： IWGPXDGGZYMDJF-UHFFFAOYSA-N
- SMILES： O1COC2=C(C(=C(CC=C)C(=C12)OC)OC)OC

Computed Properties

Exact Mass: 252.09978
Monoisotopic Mass: 252.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.162
Boiling Point: 317°C at 760 mmHg
Flash Point: 125.1°C
Refractive Index: 1.523
PSA: 46.15

1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)- Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

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